Cas no 953206-46-7 (6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one)
6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
- 6-methyl-3-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one
- 6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
- F2495-0392
- AKOS024652652
- 953206-46-7
- 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one
-
- Inchi: 1S/C15H21N3O2S/c1-10-3-5-17(6-4-10)13(19)7-12-9-21-15-16-8-11(2)14(20)18(12)15/h8,10,12H,3-7,9H2,1-2H3
- InChI Key: UBXMBXBJSRXREX-UHFFFAOYSA-N
- SMILES: C12SCC(CC(N3CCC(C)CC3)=O)N1C(=O)C(C)=CN=2
Computed Properties
- Exact Mass: 307.13544809g/mol
- Monoisotopic Mass: 307.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.3Ų
6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2495-0392-2μmol |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-5μmol |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-10μmol |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-20μmol |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-1mg |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2495-0392-2mg |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-3mg |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-4mg |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2495-0392-5mg |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2495-0392-10mg |
6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
953206-46-7 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one
Comprehensive Overview of 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one (CAS No. 953206-46-7)
The compound 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one (CAS No. 953206-46-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazolopyrimidine core, combined with a 4-methylpiperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine-based scaffolds found in many biologically active compounds.
In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase modulators, which aligns perfectly with the structural features of this compound. The presence of both thiazole and pyrimidine rings suggests possible interactions with ATP-binding sites in kinases, a hot topic in cancer research and inflammatory disease studies. This has led to increased searches for "thiazolopyrimidine derivatives" and "CAS 953206-46-7 applications" across academic databases and patent literature.
The 6-methyl substitution on the pyrimidine ring and the 2-oxoethyl linker in this molecule contribute to its potential bioavailability and metabolic stability - two critical parameters in modern drug discovery that frequently appear in pharmaceutical industry searches. Computational chemistry studies suggest this compound may exhibit favorable ADME properties, though experimental validation is ongoing. The 4-methylpiperidin-1-yl group adds structural diversity that could influence both target selectivity and blood-brain barrier penetration, making it relevant to neurological disorder research.
Synthetic routes to 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one typically involve multi-step organic transformations, with key steps including heterocycle formation and amide coupling reactions. Recent publications have explored optimized synthetic protocols, reflecting the compound's growing importance in medicinal chemistry. Analytical characterization by HPLC, mass spectrometry, and NMR spectroscopy confirms the high purity achievable for this material, addressing another common query among researchers about compound quality control.
From a commercial perspective, the demand for CAS 953206-46-7 has been steadily increasing, particularly from contract research organizations and pharmaceutical developers. This aligns with current industry trends toward targeted therapies and personalized medicine, where compounds with specific structural motifs are highly valued. The patent landscape shows several applications claiming derivatives of this scaffold, particularly in areas related to protein kinase inhibition and cell signaling modulation.
Environmental and safety studies indicate that 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one exhibits favorable ecotoxicological profiles under standard testing conditions, an important consideration given the growing emphasis on green chemistry in drug development. Stability studies suggest proper storage conditions to maintain compound integrity, addressing another frequent concern among laboratory professionals searching for handling protocols.
Future research directions for this compound likely include detailed structure-activity relationship studies and exploration of its pharmacophore features. The scientific community continues to investigate whether subtle modifications to the methylpiperidine or thiazolopyrimidine components could enhance biological activity while maintaining favorable physicochemical properties. These investigations respond to the pharmaceutical industry's need for lead optimization strategies and drug-likeness improvements.
In conclusion, 6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one represents an intriguing case study in modern medicinal chemistry, combining structural complexity with therapeutic potential. Its development reflects several current trends in drug discovery, including the pursuit of selective kinase inhibitors and compounds with improved pharmacokinetic profiles. As research progresses, this compound may serve as a valuable template for designing novel bioactive molecules addressing unmet medical needs.
953206-46-7 (6-methyl-3-2-(4-methylpiperidin-1-yl)-2-oxoethyl-2H,3H,5H-1,3thiazolo3,2-apyrimidin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)